Cas no 896853-49-9 (methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 896853-49-9
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 5424317
• Update Time: 2025-05-19

methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-methyl 2-((2-(furan-2-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• Propanoic acid, 2-[[2-(2-furanylmethylene)-2,3-dihydro-7-methyl-3-oxo-6-benzofuranyl]oxy]-, methyl ester
• methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C18H16O6/c1-10-14(23-11(2)18(20)21-3)7-6-13-16(19)15(24-17(10)13)9-12-5-4-8-22-12/h4-9,11H,1-3H3
• InChI Key： ULPFHLQSWSCNCQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1C(C)=C2OC(=CC3=CC=CO3)C(=O)C2=CC=1)C

Additional information on methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Research Briefing on Methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS: 896853-49-9)

The compound methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS: 896853-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of both furan and benzofuran moieties in its structure contributes to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response, with an IC50 value of 0.8 μM.

In addition to its anti-inflammatory properties, methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate has shown promising results in preclinical cancer models. Research conducted by the National Cancer Institute (NCI) in 2024 revealed that the compound induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, through the activation of the intrinsic apoptotic pathway. The compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial membrane potential has been identified as a key mechanism underlying its anticancer effects.

The synthesis of this compound has also been optimized in recent years. A 2023 paper in Organic Letters described a novel, high-yield (78%) synthetic route that employs a palladium-catalyzed coupling reaction between furan-2-carbaldehyde and a functionalized benzofuran derivative. This method offers significant advantages over previous approaches, including improved scalability and reduced environmental impact due to the use of greener solvents.

Pharmacokinetic studies conducted in rodent models have provided valuable insights into the compound's drug-like properties. The compound demonstrates good oral bioavailability (62%) and a favorable half-life (t1/2 = 6.2 hours), making it a suitable candidate for further drug development. However, researchers have noted that metabolic stability in human liver microsomes requires further optimization, as the compound shows moderate clearance rates in these systems.

Looking forward, several research groups are exploring structural modifications of methyl 2-{(2Z)-2-(furan-2-yl)methylidene-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate to enhance its pharmacological profile. Particular attention is being paid to improving its selectivity for cancer cells over normal cells and reducing potential off-target effects. The compound's unique chemical structure continues to serve as an important starting point for the development of new therapeutic agents in oncology and inflammation-related disorders.